Cas no 150418-07-8 (Rp-8-Br-cGMPS)

Rp-8-Br-cGMPS (8-Bromoguanosine-3',5'-cyclic monophosphorothioate, Rp-isomer) is a cell-permeable, hydrolysis-resistant analog of cyclic guanosine monophosphate (cGMP). As a selective activator of cGMP-dependent protein kinase (PKG), it exhibits enhanced stability against phosphodiesterase degradation due to its phosphorothioate modification and Rp-stereochemistry. This compound is widely utilized in pharmacological and biochemical research to study PKG-mediated signaling pathways, offering superior resistance to enzymatic breakdown compared to native cGMP. Its membrane permeability allows for efficient intracellular delivery, making it a valuable tool for investigating the role of PKG in cellular processes such as smooth muscle relaxation, platelet aggregation, and neuronal function. Rp-8-Br-cGMPS is particularly useful in experiments requiring prolonged cGMP analog activity.

Rp-8-Br-cGMPS structure

Product Name:Rp-8-Br-cGMPS

CAS No:150418-07-8

MF:C₁₀H₁₀BrN₅NaO₆PS

MW:462.148830890656

CID:145403

Update Time:2025-10-15

Rp-8-Br-cGMPS Chemical and Physical Properties

Names and Identifiers

- Guanosine, 8-bromo-,cyclic 3',5'-[hydrogen (R)-phosphorothioate] (9CI)
- 8- BROMOGUANOSINE- 3', 5'- CYCLIC MONOPHOSPHOROTHIOATE, RP- ISOMER ( RP-8-BR-CGMPS )
- Rp-8-Br-cGMPS
- 8-BROMOGUANOSINE 3',5'-CYCLIC MONOPHOSPHOTHIOATE, RP-ISOMER SODIUM SALT
- 8-BROMOGUANOSINE-3',5'-CYCLIC MONOPHOSPHOROTHIOATE SODIUM SALT, RPISOMER
- GUANOSINE 3',5'-CYCLIC MONOPHOSPHOROTHIOATE, 8-BROMO-, RP-ISOMER, SODIUM SALT
- O-{[(2R,5R)-5-(2-amino-8-bromo-9H-purin-9-yl)-3,4-dihydroxy-2,5-dihydrofuran-2-yl]meth
- RP-8-BR-CGMPS SODIUM SALT
- RP-8-BR-CGMPS, NA
- RP-8-BROMOGUANOSINE-3',5'-CYCLIC MONOPHOSPHOROTHIOTE, SODIUM SALT
- 8-BR-CGMPS NA, RP-ISOMER
- 8-bromoguanosino-3’,5’-cyclicmonophosphorothioate
- 8-Bromoguanosine-3'',5''-cyclic monophosphothioate sodium salt Rp isomer
- 8-BROMOGUANOSINE-3',5'-CYCLIC MONOPHOSPHOROTHIOATE, RP-ISOMER SODIUM SALT
- Inchi： 1S/C10H11BrN5O6PS.Na/c11-9-13-3-6(14-10(12)15-7(3)18)16(9)8-4(17)5-2(21-8)1-20-23(19,24)22-5;/h2,4-5,8,17H,1H2,(H,19,24)(H3,12,14,15,18);/q;+1/p-1/t2-,4-,5-,8-,23-;/m1./s1
- InChI Key： CHTSSROWUAICIL-GMKUFTCMSA-M
- SMILES： N1(C(Br)=NC2C(=O)NC(N)=NC1=2)[C@@H]1O[C@@H]2CO[P@](=S)([O-])O[C@H]2[C@H]1O.[Na+]

Experimental Properties

Color/Form: Not available

Rp-8-Br-cGMPS Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	R700928-500µg	Rp-8-Br-cGMPS	150418-07-8	500µg	125.00	2021-07-18
TRC	R700928-1000µg	Rp-8-Br-cGMPS	150418-07-8	1000µg	200.00	2021-07-18
TRC	R700928-500μg	Rp-8-Br-cGMPS	150418-07-8	500μg	$ 130.00	2022-06-03
TRC	R700928-1000μg	Rp-8-Br-cGMPS	150418-07-8	1mg	$ 210.00	2022-06-03
TRC	R700928-.5mg	Rp-8-Br-cGMPS	150418-07-8	5mg	$150.00	2023-05-17
TRC	R700928-1mg	Rp-8-Br-cGMPS	150418-07-8	1mg	$242.00	2023-05-17
TRC	R700928-25mg	Rp-8-Br-cGMPS	150418-07-8	25mg	$ 4500.00	2023-09-06